- Improved process for the preparation of levomilnacipran, India, , ,
Cas no 96847-53-9 ((1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one)
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one is a chiral bicyclic lactone with a rigid molecular framework, offering utility as a versatile intermediate in organic synthesis. Its stereospecific (1S,5R) configuration and strained oxabicyclo structure make it valuable for asymmetric transformations and cycloaddition reactions. The phenyl substituent enhances reactivity in electrophilic or nucleophilic processes, while the fused oxabicyclic system provides steric constraints useful for diastereoselective synthesis. This compound is particularly relevant in pharmaceutical and agrochemical research, where its scaffold can serve as a precursor for bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes. Its stability under standard conditions further facilitates handling and storage.
96847-53-9 structure
Product Name:(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one
CAS No:96847-53-9
MF:C11H10O2
MW:174.195903301239
MDL:MFCD09833671
CID:2083506
PubChem ID:10910062
Update Time:2025-06-06
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Chemical and Physical Properties
Names and Identifiers
-
- (1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one
- RAC 1-PHENYL-2-OXO-3-OXABICYCLO[3.1.0]HEXANE
- (1S,5R)-1-Phenyl-3-oxa-bicyclo[3.1.0]hexan-2-one
- (1S,5R)-rel-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one
- WZGFIZUMKYUMRN-GXSJLCMTSA-N
- BCP09558
- NE14522
- 2 COxo-1phenyl-3-oxbicyclo{3.1.0}-hexane2
- 106P934
- (1S,5R)-1-Phenyl-3-oxabicyclo [3.1.0]hexan-2-one
- (5beta)-1beta-Phenyl-3-oxabicyclo[3.1.0]hexane-2-one
- 3-Oxabicyclo[3.1.0]hexan-2-one, 1-phenyl-, (1S,5R)-
- (1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one (ACI)
- 3-Oxabicyclo[3.1.0]hexan-2-one, 1-phenyl-, (1S)- (ZCI)
-
- MDL: MFCD09833671
- Inchi: 1S/C11H10O2/c12-10-11(6-9(11)7-13-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2/t9-,11+/m0/s1
- InChI Key: WZGFIZUMKYUMRN-GXSJLCMTSA-N
- SMILES: O=C1OC[C@@H]2C[C@]12C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 243
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 340.0±21.0°C at 760 mmHg
- Solubility: Slightly soluble (1 g/l) (25 º C),
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203603-25g |
(1S,5R)-1-phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 98% | 25g |
$146 | 2021-06-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S305042-5g |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 99% | 5g |
¥260.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S305042-100g |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 99% | 100g |
¥2473.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S305042-25g |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 99% | 25g |
¥867.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S305042-1g |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 99% | 1g |
¥79.90 | 2023-09-01 | |
| Ambeed | A239059-250mg |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 98% | 250mg |
$14.0 | 2025-04-14 | |
| Ambeed | A239059-1g |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 98% | 1g |
$20.0 | 2025-04-14 | |
| Ambeed | A239059-5g |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 98% | 5g |
$53.0 | 2025-04-14 | |
| Ambeed | A239059-10g |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 98% | 10g |
$80.0 | 2025-04-14 | |
| Ambeed | A239059-25g |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one |
96847-53-9 | 98% | 25g |
$158.0 | 2025-04-14 |
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium amide Solvents: Toluene ; 1 h, 0 °C
1.2 2 h, rt
1.3 Reagents: Water ; cooled
1.4 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ; rt; 12 h, reflux
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, rt; 3 - 4 h, pH 1 - 2, 60 - 70 °C
1.2 2 h, rt
1.3 Reagents: Water ; cooled
1.4 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ; rt; 12 h, reflux
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, rt; 3 - 4 h, pH 1 - 2, 60 - 70 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide ; reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Toluene , Water ; pH 1 - 2, rt; 3 - 4 h, 60 - 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Toluene , Water ; pH 1 - 2, rt; 3 - 4 h, 60 - 70 °C
Reference
- An improved process for the preparation of 1-aryl-2-aminomethylcyclopropanecarboxamide derivatives, their isomers and salts, India, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: 2,6-Lutidine , Sodium periodate Catalysts: Osmium tetroxide Solvents: tert-Butanol , Tetrahydrofuran , Water ; 16 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 3 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 3 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water
Reference
- Diastereoselective Synthesis of Trisubstituted Cyclopropanes by Palladium-Catalyzed Intramolecular Allylic Alkylation of α-Aryl Esters, Synthesis, 2015, 47(24), 3914-3924
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 2 h, 0 °C
1.2 3 h, 0 °C; 2 h, 0 °C; overnight, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; 8 h, reflux; reflux → rt
1.4 Reagents: Hydrochloric acid ; < pH 2, rt; 2 h, 0 °C
1.2 3 h, 0 °C; 2 h, 0 °C; overnight, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; 8 h, reflux; reflux → rt
1.4 Reagents: Hydrochloric acid ; < pH 2, rt; 2 h, 0 °C
Reference
- Discovery of (1R,2S)-2-{[(2,4-Dimethylpyrimidin-5-yl)oxy]methyl}-2-(3-fluorophenyl)-N-(5-fluoropyridin-2-yl)cyclopropanecarboxamide (E2006): A Potent and Efficacious Oral Orexin Receptor Antagonist, Journal of Medicinal Chemistry, 2015, 58(11), 4648-4664
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium amide Solvents: Toluene ; 0 - 15 °C; 1 h, 10 °C
1.2 Solvents: Toluene ; 10 °C; 2 h, 10 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 5.5 h, 95 °C; 95 °C → 55 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, 25 °C; 3 h, 60 °C; 60 °C → 25 °C; 0.5 h, 30 °C
1.5 Reagents: Water ; 1 h, 30 °C; 2 h, 0 - 5 °C
1.2 Solvents: Toluene ; 10 °C; 2 h, 10 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 5.5 h, 95 °C; 95 °C → 55 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, 25 °C; 3 h, 60 °C; 60 °C → 25 °C; 0.5 h, 30 °C
1.5 Reagents: Water ; 1 h, 30 °C; 2 h, 0 - 5 °C
Reference
- Process for preparing Levomilnacipran hydrochloride, United States, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium amide Solvents: Toluene ; 0 - 5 °C; 1 h, 10 °C
1.2 Solvents: Toluene ; 2 h, 10 °C
1.3 Reagents: Sodium carbonate Solvents: Water ; rt → 95 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 3 h, pH 1 - 2, rt → 60 °C
1.5 Reagents: Sodium carbonate Solvents: Water ; pH 8 - 9
1.2 Solvents: Toluene ; 2 h, 10 °C
1.3 Reagents: Sodium carbonate Solvents: Water ; rt → 95 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 3 h, pH 1 - 2, rt → 60 °C
1.5 Reagents: Sodium carbonate Solvents: Water ; pH 8 - 9
Reference
- Preparation of cyclopropanecarboxamide compounds for the treatment of neurological conditions, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Toluene ; 10 °C → 20 °C; 2 h, 10 °C → 20 °C
1.2 Solvents: Toluene ; 10 °C → 20 °C
1.3 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ; rt → reflux
1.4 Reagents: Hydrochloric acid Solvents: Toluene ; 2 h, 60 °C → 70 °C
1.2 Solvents: Toluene ; 10 °C → 20 °C
1.3 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ; rt → reflux
1.4 Reagents: Hydrochloric acid Solvents: Toluene ; 2 h, 60 °C → 70 °C
Reference
- Process for preparation of milnacipran intermediate and its use in preparation of pure milnacipran, India, , ,
Production Method 8
Reaction Conditions
1.1 Solvents: Dimethylformamide , Water ; 41 h, pH 8, 27 °C; acidified
Reference
- Microbiological transformations. 34. Enantioselective hydrolysis of a key-lactone involved in the synthesis of the antidepressant milnacipran, Tetrahedron Letters, 1996, 37(26), 4519-4522
Production Method 9
Reaction Conditions
1.1 Reagents: Sodium amide Solvents: Benzene ; 3 h, rt
1.2 3 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; 15 h, reflux; reflux → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 0 °C
1.2 3 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; 15 h, reflux; reflux → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 0 °C
Reference
- Method for preparing L-milnacipran hydrochloride, China, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Sodium amide Solvents: Toluene ; 3 h, rt
1.2 3 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; 15 h, reflux; reflux → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1
1.2 3 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ; 15 h, reflux; reflux → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1
Reference
- Synthesis of Milnacipran Hydrochloride Dextroisomer, Zhongguo Yiyao Gongye Zazhi, 2004, 35(5), 259-260
Production Method 11
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , 1,4-Dioxane , Hexamethylphosphoramide ; 2 min, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid ; < pH 1, rt
1.2 Reagents: Hydrochloric acid ; < pH 1, rt
Reference
- Enantioselective synthesis of levomilnacipran, Chemical Communications (Cambridge, 2012, 48(65), 8111-8113
Production Method 12
Reaction Conditions
1.1 Reagents: Sodium amide Solvents: Toluene ; rt → -40 °C; 30 min, < -30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; < 25 °C; 3 h, reflux; reflux → 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Toluene , Water ; 25 °C → 65 °C; 2 h, 65 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; < 25 °C; 3 h, reflux; reflux → 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Toluene , Water ; 25 °C → 65 °C; 2 h, 65 °C
Reference
- Process for the preparation of (1S,2R)-Milnacipran by Gabriel amination, Italy, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ; 12 h, reflux; rt
1.2 Reagents: Hydrochloric acid Solvents: Toluene , Water ; 3 - 4 h, pH 1 - 2, 60 - 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Toluene , Water ; 3 - 4 h, pH 1 - 2, 60 - 70 °C
Reference
- Improved process for the preparation of levomilnacipran, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
1.1 Reagents: Sodium amide Solvents: Benzene ; 0 °C; 3 h, rt
1.2 0 °C; 2 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; overnight, reflux
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1, 0 °C
1.2 0 °C; 2 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; overnight, reflux
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1, 0 °C
Reference
- Synthesis of enantiomerically pure milnacipran analogs and inhibition of dopamine, serotonin, and norepinephrine transporters, Bioorganic & Medicinal Chemistry Letters, 2007, 17(10), 2834-2837
Production Method 15
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran , Water ; 3 h, -25 - 20 °C
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide , Water ; 30 °C → 85 °C; 4 h, 80 - 85 °C; 85 °C → 30 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 4 h, pH 2, 25 - 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide , Water ; 30 °C → 85 °C; 4 h, 80 - 85 °C; 85 °C → 30 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 4 h, pH 2, 25 - 30 °C
Reference
- Process for the preparation of (1S,2R)-2-(aminomethyl)-N,N-diethyl-1-phenylcyclopropanearboxamide hydrochloride, India, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; cooled; 2 h, cooled
1.2 3 h, 0 °C; 2 h, 0 °C; overnight, rt
1.3 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 8 h, rt → reflux; reflux → rt; < 2 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 0 °C; 1 h, rt
1.2 3 h, 0 °C; 2 h, 0 °C; overnight, rt
1.3 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 8 h, rt → reflux; reflux → rt; < 2 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 0 °C; 1 h, rt
Reference
- Cyclopropane derivatives as orexin inhibitors and their preparation and use in the treatment of sleep disorders, United States, , ,
Production Method 17
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; rt
1.2 Reagents: Hydrochloric acid ; < pH 1, rt
1.2 Reagents: Hydrochloric acid ; < pH 1, rt
Reference
Enantioselective synthesis of levomilnacipran
,
Chemical Communications (Cambridge,
2012,
48(65),
8111-8113
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Raw materials
- (2R)-2-(chloromethyl)oxirane
- 1-Phenyl-3-oxabicyclo3.1.0hexan-2-one
- (1S,2R)-2-(hydroxyMethyl)-1-phenylcyclopropanecarbonitrile
- Methyl (1S,2S)-2-ethenyl-1-phenylcyclopropanecarboxylate
- D-glycero-Pentonic acid, 4,5-anhydro-2,3-dideoxy-2-phenyl-, methyl ester, (2ξ)-
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Preparation Products
(1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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